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Introduction
Europium-152 (¹⁵²Eu) is a long-lived radioisotope (half-life of approximately 13.5 years) that is

an invaluable tool for the energy and resolution calibration of gamma-ray spectrometers.[1][2]

Its complex decay scheme results in a series of well-defined and abundant gamma-ray

emissions over a wide energy range, making it an ideal multi-point calibration source.[1][3]

Proper calibration is a critical prerequisite for accurate qualitative and quantitative analysis in

various fields, including nuclear research, environmental monitoring, and radiological safety.

This document provides detailed application notes and experimental protocols for using ¹⁵²Eu

for the energy and resolution calibration of spectrometers, particularly those equipped with

High-Purity Germanium (HPGe) detectors.

Key Characteristics of Europium-152
Europium-152 decays via electron capture and beta-minus emission, leading to a variety of

excited states in its daughter nuclei, Samarium-152 (¹⁵²Sm) and Gadolinium-152 (¹⁵²Gd),

respectively. The subsequent de-excitation of these nuclei produces a rich spectrum of gamma

rays with precisely known energies and emission probabilities. This characteristic allows for the

calibration of a spectrometer across a broad energy spectrum with a single radioactive source.
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Data Presentation: Recommended Gamma-Ray
Energies and Intensities for ¹⁵²Eu
The following table summarizes the recommended gamma-ray energies and their

corresponding emission probabilities (intensities) for the calibration of gamma-ray

spectrometers. This data is based on the evaluations from the International Atomic Energy

Agency (IAEA).

Gamma-Ray Energy (keV) Emission Probability (%)
Uncertainty of Emission
Probability (%)

121.7817 28.53 0.14

244.6975 7.55 0.04

344.2785 26.5 0.12

411.1165 2.237 0.012

443.9606 3.14 0.02

778.9045 12.93 0.06

867.380 4.25 0.03

964.057 14.60 0.07

1085.869 10.12 0.05

1112.074 13.67 0.06

1408.006 20.85 0.09

Source: Adapted from IAEA "Update of X Ray and Gamma Ray Decay Data Standards for

Detector Calibration and Other Applications".

Experimental Protocols
The following protocols are based on established standards for spectrometer calibration, such

as the ANSI N42.14.[4][5][6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://standards.ieee.org/ieee/N42.14/3003/
https://livewell.ae/customer_feedback_API/pdf.php?u=/product/publishers/ieee/ieee-ansi-n42-14-1999/
https://reference.globalspec.com/standard/11001678/n42-14-1999
https://www.asc.ohio-state.edu/gan.1/teaching/spring18/Lab5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Energy Calibration
Objective: To establish a relationship between the channel number of a detected event in the

spectrometer and its corresponding energy.

Materials:

Gamma-ray spectrometer system (HPGe detector, preamplifier, amplifier, multi-channel

analyzer - MCA)

Europium-152 calibration source of known activity

Source holder for reproducible positioning

Data acquisition and analysis software

Procedure:

System Setup and Stabilization:

Ensure the detector is cooled to its operating temperature (for HPGe detectors, this is

typically liquid nitrogen temperature).

Power on all electronic components and allow the system to stabilize for at least 30

minutes to minimize electronic drift.

Source Placement:

Place the ¹⁵²Eu calibration source at a reproducible position and distance from the

detector. A common distance is 10-25 cm from the detector endcap. The chosen geometry

should be documented and maintained for future calibrations.

Data Acquisition:

Set the data acquisition parameters (e.g., acquisition time, conversion gain) to obtain a

spectrum with well-defined peaks and sufficient statistics.
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Acquire a gamma-ray spectrum for a duration sufficient to accumulate at least 10,000

counts in the smallest photopeak of interest to ensure good statistical precision.

Peak Identification and Centroid Determination:

Using the analysis software, identify the prominent photopeaks corresponding to the

known gamma-ray energies of ¹⁵²Eu listed in the data table.

For each identified peak, determine the precise channel number of its centroid. Most

software packages have automated peak-fitting algorithms that can perform this task.

Energy vs. Channel Calibration Curve:

Create a calibration curve by plotting the known gamma-ray energies (in keV) against their

corresponding peak centroid channel numbers.

Perform a linear or polynomial fit to the data points. For most modern spectrometers, a

linear fit of the form Energy = m * Channel + c is sufficient, where m is the slope

(keV/channel) and c is the y-intercept. A second-order polynomial may provide a better fit

in some cases.

Verification and Saving the Calibration:

Evaluate the goodness of the fit (e.g., by examining the residuals or the R-squared value).

Once a satisfactory calibration is achieved, save the calibration parameters in the analysis

software.

Protocol 2: Resolution (FWHM) Calibration
Objective: To determine the spectrometer's ability to distinguish between closely spaced

gamma-ray energies as a function of energy. The resolution is typically expressed as the Full

Width at Half Maximum (FWHM) of a photopeak.

Materials:

Calibrated gamma-ray spectrometer system (from Protocol 1)
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Europium-152 calibration source

Data acquisition and analysis software

Procedure:

Acquire a High-Statistics Spectrum:

Using the same experimental setup as for the energy calibration, acquire a high-statistics

spectrum from the ¹⁵²Eu source. Aim for a significantly higher number of counts in the

photopeaks (e.g., >50,000 counts) to allow for precise peak shape analysis.

Determine the FWHM for Each Peak:

For each of the prominent ¹⁵²Eu photopeaks used in the energy calibration, use the

analysis software to determine the FWHM. The software typically fits a Gaussian or a

more complex function to the peak and calculates the width of the peak at half of its

maximum height. The FWHM is usually expressed in channels.

Convert FWHM from Channels to Energy:

Convert the FWHM from channels to energy units (keV) using the energy calibration factor

(slope of the energy calibration curve) determined in Protocol 1.

FWHM (keV) = FWHM (channels) * m (keV/channel)

Resolution vs. Energy Curve:

Plot the calculated FWHM (in keV) as a function of the corresponding gamma-ray energy

(in keV).

The resolution of a germanium detector typically degrades with increasing energy. The

relationship can often be described by the following equation: FWHM² = A + B * E, where

E is the gamma-ray energy, and A and B are constants related to electronic noise and

charge collection statistics, respectively. Fit the data to this or a similar function provided

by the analysis software.

Documentation:
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Record the resolution at specific reference energies, commonly the 121.78 keV and

1408.01 keV peaks for ¹⁵²Eu. The FWHM for the 1332.5 keV peak of Cobalt-60 is the

standard for specifying detector resolution.

Visualizations
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Caption: Experimental workflow for spectrometer calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. radiacode.com [radiacode.com]

2. particle physics - FWHM increase with energy (gamma spectra) - Physics Stack Exchange
[physics.stackexchange.com]

3. radiacode.com [radiacode.com]

4. standards.ieee.org [standards.ieee.org]

5. livewell.ae [livewell.ae]

6. reference.globalspec.com [reference.globalspec.com]

7. asc.ohio-state.edu [asc.ohio-state.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Spectrometer
Calibration Using Europium-152]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220608#europium-152-for-energy-and-resolution-
calibration-of-spectrometers]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1220608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220608?utm_src=pdf-custom-synthesis
https://www.radiacode.com/isotope/eu-152
https://physics.stackexchange.com/questions/218813/fwhm-increase-with-energy-gamma-spectra
https://physics.stackexchange.com/questions/218813/fwhm-increase-with-energy-gamma-spectra
https://www.radiacode.com/isotope/eu-152?lang=en
https://standards.ieee.org/ieee/N42.14/3003/
https://livewell.ae/customer_feedback_API/pdf.php?u=/product/publishers/ieee/ieee-ansi-n42-14-1999/
https://reference.globalspec.com/standard/11001678/n42-14-1999
https://www.asc.ohio-state.edu/gan.1/teaching/spring18/Lab5.pdf
https://www.benchchem.com/product/b1220608#europium-152-for-energy-and-resolution-calibration-of-spectrometers
https://www.benchchem.com/product/b1220608#europium-152-for-energy-and-resolution-calibration-of-spectrometers
https://www.benchchem.com/product/b1220608#europium-152-for-energy-and-resolution-calibration-of-spectrometers
https://www.benchchem.com/product/b1220608#europium-152-for-energy-and-resolution-calibration-of-spectrometers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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